Edoxaban tosylate monohydrate

Description

Edoxaban tosylate monohydrate is a hydrate form of the tosylate salt of edoxaban . Edoxaban is an anticoagulant drug that acts as a direct factor Xa inhibitor . It belongs to the Novel Oral Anti-Coagulants (NOACs) class of drugs and is a rapidly acting, oral, selective factor Xa inhibitor . By inhibiting factor Xa, edoxaban prevents the formation of blood clots . Edoxaban tosylate monohydrate is used for the treatment of deep vein thrombosis (DVT) and pulmonary embolism (PE) . It is also used to reduce the risk of stroke and systemic embolism in patients with nonvalvular atrial fibrillation (NVAF) .

The typical dosage of edoxaban tosylate is administered orally, without regard to food . If a dose is missed, it should be taken as soon as possible on the same day, and the regular schedule should be resumed the following day; the dose should not be doubled to make up for a missed dose . Prior to initiating therapy with edoxaban, renal function should be assessed . Edoxaban should not be used in patients with creatinine clearance (Cl cr) > 95 mL/minute . Routine coagulation monitoring is not required during edoxaban therapy, as coagulation tests like aPTT, PT, and INR are generally not useful due to variable and inconsistent results .

Edoxaban is marketed under the brand name Lixiana and Savaysa . Similar anticoagulants include dabigatran, apixaban, and rivaroxaban . These drugs offer advantages over warfarin, such as a more rapid onset, fewer drug interactions, and reduced risk of bleeding .

• CAS No.: 1229194-11-9
• Product Name: Edoxaban tosylate monohydrate
• Molecular Formula: C31H40ClN7O8S2
• Molecular Weight: 738.3 g/mol
• IUPAC Name: N'-(5-chloropyridin-2-yl)-N-[(1S,2R,4S)-4-(dimethylcarbamoyl)-2-[(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-2-carbonyl)amino]cyclohexyl]oxamide;4-methylbenzenesulfonic acid;hydrate
• Standard InChI: InChI=1S/C24H30ClN7O4S.C7H8O3S.H2O/c1-31(2)24(36)13-4-6-15(27-20(33)21(34)30-19-7-5-14(25)11-26-19)17(10-13)28-22(35)23-29-16-8-9-32(3)12-18(16)37-23;1-6-2-4-7(5-3-6)11(8,9)10;/h5,7,11,13,15,17H,4,6,8-10,12H2,1-3H3,(H,27,33)(H,28,35)(H,26,30,34);2-5H,1H3,(H,8,9,10);1H2/t13-,15-,17+;;/m0../s1
• Standard InChIKey: PSMMNJNZVZZNOI-SJILXJHISA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.CN1CCC2=C(C1)SC(=N2)C(=O)NC3CC(CCC3NC(=O)C(=O)NC4=NC=C(C=C4)Cl)C(=O)N(C)C.O
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.CN1CCC2=C(C1)SC(=N2)C(=O)NC3CC(CCC3NC(=O)C(=O)NC4=NC=C(C=C4)Cl)C(=O)N(C)C.O
• Appearance: Off-White Solid
• Purity: > 95%
• Synonyms: DU-176; DU-176b; edoxaban; edoxaban tosylate; N-(5-chloropyridin-2-yl)-N'-((1S,2R,4S)-4-(N,N-dimethylcarbamoyl)-2-(5-methyl-4,5,6,7- tetrahydro(1,3)thiazolo(5,4-c)pyridine-2-carboxamido)cyclohexyl)oxamide; N-(5-chloropyridin-2-yl)-N'-((1S,2R,4S)-4-(N,N-dimethylcarbamoyl)-2-(5-methyl-4,5,6,7-tetrahydrothiazolo(5,4-c)pyridine-2-carboxamido)cyclohexyl)ethanediamide p-toluenesulfonate monohydrate; Savaysa
• PubChem Compound: 25022378
• Last Modified: Aug 15 2023